Cas no 899964-15-9 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide
• CAS No: 899964-15-9
• MF: C₂₀H₁₈F₂N₂O₂
• MW: 356.365931987762
• CID: 5490214
• PubChem ID: 7656476
• Update Time: 2025-06-27

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• F2769-0096
• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3,4-difluorobenzamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide
• N-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide
• AKOS024679139
• 899964-15-9
• VU0497478-1

• Inchi： 1S/C20H18F2N2O2/c21-16-7-5-14(11-17(16)22)19(25)23-15-6-8-18-13(10-15)2-1-9-24(18)20(26)12-3-4-12/h5-8,10-12H,1-4,9H2,(H,23,25)
• InChI Key： BHSVYGRRIHNQSP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NC1C=CC2=C(C=1)CCCN2C(C1CC1)=O)=O)F

Computed Properties

• Exact Mass: 356.13363415g/mol
• Monoisotopic Mass: 356.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide

Professional Introduction to N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide (CAS No. 899964-15-9)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide, identified by its CAS number 899964-15-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for potential therapeutic applications.

The structural framework of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide integrates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a cyclopropane moiety and a tetrahydroquinoline scaffold provides a rigid core structure that enhances binding affinity to biological targets. Additionally, the incorporation of fluorine atoms at the 3 and 4 positions of the benzamide group introduces electronic and steric effects that can modulate the compound's interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced efficacy and reduced side effects. N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide has emerged as a promising candidate in this endeavor due to its ability to interact with multiple biological pathways. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in various diseases, including cancer and inflammatory disorders.

The tetrahydroquinoline scaffold is particularly noteworthy for its role in drug design. This moiety is known to exhibit significant bioavailability and metabolic stability, making it an attractive component for drug development. The cyclopropane group further enhances the compound's binding affinity by introducing a rigid three-membered ring that can precisely fit into the active sites of target proteins. This structural feature is crucial for achieving high selectivity and potency.

The fluorine atoms in the benzamide group play a critical role in modulating the compound's pharmacokinetic properties. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity. In N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide, these fluorine atoms contribute to enhanced interactions with biological targets while minimizing off-target effects.

The compound's potential therapeutic applications have been explored in several preclinical studies. Research has shown that N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide exhibits inhibitory activity against various kinases and other enzymes implicated in cancer progression. These findings suggest that the compound may have utility in developing targeted therapies for solid tumors and hematological malignancies. Furthermore, its anti-inflammatory properties have been investigated in models of chronic inflammation, indicating its potential as a therapeutic agent for conditions such as rheumatoid arthritis. The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-difluorobenzamide) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective reactions to construct the complex molecular framework. Recent advances in catalytic methods have enabled more efficient and scalable production of this compound, facilitating further research and development efforts. In conclusion,N-(^{_{CAS NO:899964- 15- 9}})is an intriguing compound with substantial therapeutic potential. Its unique structural features, including the cyclopropane moiety, tetrahydroquinoline scaffold, and fluorine-substituted benzamide group, contribute to its remarkable biological activities. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the quest for novel therapeutics.